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Abstract

This technical guide provides a comprehensive overview of the solubility of Methamphetamine
Ethyl Carbamate. Due to the limited availability of precise quantitative data in peer-reviewed
literature, this document summarizes the available qualitative data for Methamphetamine
Ethyl Carbamate and provides context by including solubility information for its parent
compound, methamphetamine. Furthermore, this guide details a standardized experimental
protocol for the quantitative determination of solubility for compounds of this nature. This
document is intended to serve as a foundational resource for researchers and professionals in
drug development and forensic sciences.

Introduction

Methamphetamine Ethyl Carbamate is an analytical reference standard categorized as an
amphetamine derivative. Understanding its solubility in various organic solvents is crucial for a
range of applications, including analytical method development, formulation studies, and
pharmacokinetic research. The solubility of a compound dictates its behavior in different
matrices, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as
well as its suitability for various analytical techniques.
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This guide addresses the current knowledge gap regarding the specific solubility of
Methamphetamine Ethyl Carbamate in common organic solvents by presenting available
data and outlining a robust methodology for its experimental determination.

Physicochemical Properties of Methamphetamine
Ethyl Carbamate

o Formal Name: methyl(1-methyl-2-phenylethyl)-carbamic acid, ethyl ester
e Molecular Formula: C13H19NO:2
e Formula Weight: 221.3 g/mol

e CAS Number: 120504-67-8

Solubility Data
Methamphetamine Ethyl Carbamate

Precise quantitative solubility data for Methamphetamine Ethyl Carbamate in a wide range of
organic solvents is not readily available in the public domain. The following qualitative data has
been reported by chemical suppliers.[1][2]

Solvent Solubility Concentration Range
Dimethyl Sulfoxide (DMSO) Sparingly Soluble 1-10 mg/mL
Ethanol Sparingly Soluble 1-10 mg/mL

Phosphate-Buffered Saline

Slightly Soluble 0.1-1 mg/mL
(PBS, pH 7.2)

Methamphetamine (Parent Compound)

To provide a broader context for researchers, the solubility of the parent compound,
methamphetamine, is presented below. It is important to note that the addition of the ethyl
carbamate group will alter the physicochemical properties, including solubility, and therefore
these values should be considered as a general reference.
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Methamphetamine base is described as a colorless volatile oil that is insoluble in water.[1] The
hydrochloride salt, however, is soluble in water.[1] The free base form is generally soluble in
various organic solvents.

Solubility of Methamphetamine (Free

Solvent

Base)
Ethanol Soluble[3][4]
Chloroform Miscible[3]
Diethyl Ether Soluble[3]
Acetone Soluble[5]
Dichloromethane Soluble[5]

The solubility of methamphetamine hydrochloride, a common salt form, also provides some
insight. It is freely soluble in ethanol and chloroform, but practically insoluble in diethyl ether.[6]

Experimental Protocol for Solubility Determination

The following is a detailed, generalized methodology for determining the equilibrium solubility
of a compound such as Methamphetamine Ethyl Carbamate in various organic solvents. The
shake-flask method is a widely accepted and robust technique for this purpose.

Materials and Equipment

 Methamphetamine Ethyl Carbamate (solid form)

o Selected organic solvents (e.g., ethanol, methanol, acetonitrile, acetone, ethyl acetate,
dichloromethane, hexane, toluene) of high purity

» Analytical balance
e Scintillation vials or other suitable sealed containers

o Orbital shaker or rotator with temperature control
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Centrifuge

Syringe filters (e.g., 0.22 um PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

Volumetric flasks and pipettes

Procedure

o Preparation of Saturated Solutions:

o Add an excess amount of solid Methamphetamine Ethyl Carbamate to a vial containing
a known volume of the selected organic solvent. The excess solid is crucial to ensure that
the solution reaches saturation.

o Seal the vials to prevent solvent evaporation.
o Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

e Separation of Undissolved Solute:

o After the equilibration period, allow the vials to stand undisturbed to let the excess solid
settle.

o Centrifuge the vials at a high speed to further separate the undissolved solid from the
supernatant.

o Carefully withdraw a known volume of the clear supernatant using a pipette and filter it
through a syringe filter to remove any remaining solid particles.

¢ Quantification of Solute:
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o Prepare a series of standard solutions of Methamphetamine Ethyl Carbamate of known
concentrations in the same solvent.

o Analyze the filtered supernatant and the standard solutions using a validated HPLC
method.

o Generate a calibration curve by plotting the peak area (or height) versus the concentration
of the standard solutions.

o Determine the concentration of Methamphetamine Ethyl Carbamate in the saturated
supernatant by interpolating its peak area from the calibration curve.

o Data Reporting:

o The solubility is reported as the concentration of the solute in the saturated solution at the
specified temperature, typically in mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of
solubility.
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Caption: Workflow for determining equilibrium solubility.
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Conclusion

While precise quantitative solubility data for Methamphetamine Ethyl Carbamate in a variety
of organic solvents remains to be fully characterized in scientific literature, this guide provides
the currently available information and a robust experimental framework for its determination.
The provided solubility data for the parent compound, methamphetamine, offers a useful, albeit
approximate, reference for researchers. The detailed experimental protocol outlined herein
provides a clear path for laboratories to generate the specific, high-quality solubility data
required for their research and development needs. It is anticipated that as this compound is
more widely studied, more comprehensive solubility data will become available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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